Cas no 121324-57-0 (16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI))

16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI) structure
121324-57-0 structure
Product Name:16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI)
CAS No:121324-57-0
MF:C29H40O4
MW:452.625509262085
CID:216865
Update Time:2024-01-26

16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 16,20-Cyclo-30-norolean-12-en-28-oicacid, 3,11-dioxo- (9CI)
    • (+)-Pulveric acid
    • 7,10-Methano-7aH-cyclopenta[b]chrysene,16,20-cyclo-30-norolean-12-en-28-oic acid deriv.
    • Pulvericacid
    • 16,20-Cyclo-30-norolean-12-en-28-oic acid, 3,11-dioxo- (9CI)
    • Inchi: 1S/C29H40O4/c1-24(2)19-7-10-27(5)22(26(19,4)9-8-21(24)31)18(30)13-16-17-14-25(3)11-12-29(17,23(32)33)20(25)15-28(16,27)6/h13,17,19-20,22H,7-12,14-15H2,1-6H3,(H,32,33)/t17-,19-,20?,22+,25-,26-,27+,28+,29+/m0/s1
    • InChI Key: OZBFJZOGHNTPKO-UDEVTEHJSA-N
    • SMILES: C1(=O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(=CC1=O)[C@]1([C@@]4(CC[C@](C4C3)(C1)C)C(O)=O)[H])C)(C)CC2)[H])(C)C

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 581.6±50.0 °C(Predicted)
  • PSA: 52.54
  • pka: 4.55±0.70(Predicted)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.